4-Bromo-2-chloro-1-(octyloxy)benzene
Description
4-Bromo-2-chloro-1-(octyloxy)benzene (C₁₄H₂₀BrClO, molecular weight: 327.35 g/mol) is a halogenated aromatic compound featuring a bromo and chloro substituent at the 4- and 2-positions, respectively, and a linear octyloxy group at the 1-position.
Properties
CAS No. |
56308-79-3 |
|---|---|
Molecular Formula |
C14H20BrClO |
Molecular Weight |
319.66 g/mol |
IUPAC Name |
4-bromo-2-chloro-1-octoxybenzene |
InChI |
InChI=1S/C14H20BrClO/c1-2-3-4-5-6-7-10-17-14-9-8-12(15)11-13(14)16/h8-9,11H,2-7,10H2,1H3 |
InChI Key |
SPENJGGYKCBRCK-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCOC1=C(C=C(C=C1)Br)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Table: Comparative Analysis
| Compound Name | Substituent | Molecular Weight (g/mol) | Biological Activity (IC₅₀) | Key Applications |
|---|---|---|---|---|
| 4-Bromo-2-chloro-1-(octyloxy)benzene | Octyloxy (C₈H₁₇O) | 327.35 | Not reported | Materials science, intermediates |
| 4-Bromo-2-chloro-1-(prop-2-ynyloxy)benzene | Propargyloxy | 259.52 | 60.2 mg/mL (urease) | Enzyme inhibition, click chemistry |
| 4-Bromo-2-chloro-1-(trifluoromethoxy)benzene | Trifluoromethoxy | 241.46 | Not reported | Cross-coupling reactions |
| 4-Bromo-2-chloro-1-(hexyloxy)benzene | Hexyloxy (C₆H₁₃O) | 283.70 | Not reported | Synthetic intermediates |
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